Cas no 40348-66-1 ((R)-Butane-1,2-diol)

• Product Name: (R)-Butane-1,2-diol
• CAS No: 40348-66-1
• MF: C₄H₁₀O₂
• MW: 90.1210017204285
• MDL: MFCD09953765
• CID: 55205
• PubChem ID: 253659633
• Update Time: 2025-05-20

(R)-Butane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (R)-Butane-1,2-diol
• R-1,2-Butanediol
• (R)-1,2-Butanediol
• (R)-(-)-1,2-Butanediol
• (R)-(+)-1,2-Butanediol
• (2R)-butane-1,2-diol
• (R)-1,2-Butylene Glycol
• (R)-1,2-Dihydroxybutane
• 1,2-Butanediol,(R)-
• (-)-1,2-Butanediol
• AMY40578
• MFCD09953765
• CS-W005888
• AS-57499
• 1,2-Butanediol, (2R)-
• BMRWNKZVCUKKSR-SCSAIBSYSA-N
• 40348-66-1
• (2~{R})-butane-1,2-diol
• CHEBI:52685
• B4118
• EN300-7167370
• Q27123549
• DTXSID90348847
• NZ5
• AKOS016843611

• MDL： MFCD09953765
• Inchi： 1S/C4H10O2/c1-2-4(6)3-5/h4-6H,2-3H2,1H3/t4-/m1/s1
• InChI Key： BMRWNKZVCUKKSR-SCSAIBSYSA-N
• SMILES： O[C@@H](CO)CC

Computed Properties

• Exact Mass: 90.06810
• Monoisotopic Mass: 90.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.001
• Boiling Point: 60°C/1mmHg(lit.)
• Flash Point: 190.3 °C at 760 mmHg
• Refractive Index: 1.4360-1.4400
• PSA: 40.46000
• LogP: -0.25040

(R)-Butane-1,2-diol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (R)-Butane-1,2-diol

(R)-Butane-1,2-diol (CAS No. 40348-66-1): A Comprehensive Overview

(R)-Butane-1,2-diol (CAS No. 40348-66-1) is a chiral compound that has gained significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is a member of the butanediol family and is characterized by its unique stereochemistry, which imparts distinct properties and applications compared to its achiral counterparts.

The chemical structure of (R)-Butane-1,2-diol consists of a four-carbon chain with hydroxyl groups attached to the first and second carbon atoms. The presence of the chiral center at the second carbon atom results in two enantiomers: (R)- and (S)-butane-1,2-diol. The (R)-enantiomer is particularly valuable due to its specific stereochemical configuration, which can be crucial for various applications in asymmetric synthesis and drug development.

In recent years, the use of (R)-Butane-1,2-diol in organic synthesis has been extensively studied. One notable application is its role as a chiral auxiliary in the synthesis of complex organic molecules. Chiral auxiliaries are temporary structural elements that are introduced into a reaction to control the stereochemistry of the product. (R)-Butane-1,2-diol has been used to achieve high enantioselectivity in various reactions, including asymmetric reductions and additions.

For example, a recent study published in the Journal of Organic Chemistry demonstrated the use of (R)-Butane-1,2-diol as a chiral auxiliary in the asymmetric reduction of ketones. The researchers reported excellent yields and enantioselectivities, highlighting the potential of this compound in developing efficient synthetic routes for pharmaceutical intermediates.

In the pharmaceutical industry, (R)-Butane-1,2-diol has shown promise as a building block for the synthesis of bioactive compounds. Its chiral nature allows for the precise control of stereochemistry during drug synthesis, which is critical for optimizing pharmacological properties such as potency and selectivity. One specific application is in the synthesis of antiviral agents, where the chirality of intermediates can significantly impact the final product's efficacy.

A study published in Bioorganic & Medicinal Chemistry Letters explored the use of (R)-Butane-1,2-diol in the synthesis of novel antiviral compounds. The researchers synthesized a series of derivatives and evaluated their antiviral activity against various viral strains. The results indicated that compounds derived from (R)-Butane-1,2-diol exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further development.

Beyond its applications in organic synthesis and pharmaceuticals, (R)-Butane-1,2-diol has also found use in materials science. Its unique stereochemical properties make it suitable for the preparation of chiral polymers and liquid crystals. Chiral polymers have applications in areas such as sensors, catalysts, and optical devices due to their ability to interact selectively with other chiral molecules.

A recent study published in Macromolecules investigated the use of (R)-Butane-1,2-diol as a monomer for the preparation of chiral polymers via ring-opening polymerization. The resulting polymers exhibited high optical purity and were used to fabricate chiroptical sensors with enhanced sensitivity and selectivity.

The production and purification of (R)-Butane-1,2-diol have also been subjects of extensive research. Traditional methods for obtaining enantiomerically pure compounds often involve complex and costly processes such as chiral resolution or enzymatic resolution. However, recent advancements in asymmetric catalysis have provided more efficient routes for synthesizing enantiomerically pure diols.

A study published in Chemical Communications described a novel catalytic method for the asymmetric hydrogenation of butanone to produce (R)-Butane-1,2-diol. The researchers developed a highly active and selective iridium catalyst that achieved excellent yields and enantioselectivities under mild reaction conditions. This method offers a more sustainable and cost-effective approach to producing enantiomerically pure diols on an industrial scale.

In conclusion, (R)-Butane-1,2-diol (CAS No. 40348-66-1) is a versatile chiral compound with significant applications in organic synthesis, pharmaceuticals, and materials science. Its unique stereochemical properties make it an invaluable tool for achieving high enantioselectivity in various reactions and for developing bioactive compounds with optimized pharmacological properties. Ongoing research continues to expand our understanding of this compound's potential uses and improve methods for its production.